Cas no 1384264-67-8 (1-(4-(Trifluoromethyl)pyridin-2-yl)cyclopropanamine dihydrochloride)

1-(4-(Trifluoromethyl)pyridin-2-yl)cyclopropanamine dihydrochloride is a chemically stable and high-purity compound featuring a cyclopropanamine moiety linked to a trifluoromethyl-substituted pyridine ring. The dihydrochloride salt form enhances solubility, making it suitable for various research applications, particularly in medicinal chemistry and pharmaceutical development. Its trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the cyclopropane ring introduces structural rigidity, potentially improving binding affinity in target interactions. This compound is commonly utilized as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and other therapeutic agents. Its well-defined structure and consistent quality ensure reliability in experimental and industrial settings.
1-(4-(Trifluoromethyl)pyridin-2-yl)cyclopropanamine dihydrochloride structure
1384264-67-8 structure
Product Name:1-(4-(Trifluoromethyl)pyridin-2-yl)cyclopropanamine dihydrochloride
CAS No:1384264-67-8
MF:C9H11Cl2F3N2
MW:275.098250627518
CID:5058740
Update Time:2025-06-07

1-(4-(Trifluoromethyl)pyridin-2-yl)cyclopropanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-(Trifluoromethyl)pyridin-2-yl)cyclopropanamine dihydrochloride
    • 1-(4-(TRIFLUOROMETHYL)PYRIDIN-2-YL)CYCLOPROPANAMINE 2HCL
    • Inchi: 1S/C9H9F3N2.2ClH/c10-9(11,12)6-1-4-14-7(5-6)8(13)2-3-8;;/h1,4-5H,2-3,13H2;2*1H
    • InChI Key: GRZUIVCLNNPBMV-UHFFFAOYSA-N
    • SMILES: Cl.Cl.FC(C1C=CN=C(C=1)C1(CC1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Topological Polar Surface Area: 38.9

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM320948-1g
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1384264-67-8 95%
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